![molecular formula C9H11NO2 B1581856 Methyl 2-amino-2-phenylacetate CAS No. 26682-99-5](/img/structure/B1581856.png)
Methyl 2-amino-2-phenylacetate
Overview
Description
Methyl 2-amino-2-phenylacetate is an organic compound with the empirical formula C9H11NO2 . It is also known as phenylalanine methyl ester. The molecular weight of this compound is 165.19 . This compound is a solid in form .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H11NO2/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6,8H,10H2,1H3
. This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
This compound has a molecular weight of 165.19 . It is a solid in form . The density of this compound is 1.1±0.1 g/cm3 . The boiling point is 238.9±20.0 °C at 760 mmHg . The flash point is 104.7±19.3 °C .Scientific Research Applications
Antibacterial Activity
Methyl 2-amino-2-phenylacetate has been investigated for its antibacterial properties. A study on the synthesis and characterization of a compound derived from this compound demonstrated bactericidal effects against various strains of bacteria, including Gram-positive (Bacillus subtilis, Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa, Salmonella enteric) bacteria (Karai et al., 2018).
Production in Fungal Cultures
Research has shown that this compound is produced in fungal cultures. A study on Curvularia lunata, a type of fungus, reported the production of phenylacetic acid derivatives, including this compound, in its culture. These compounds were analyzed for their antimicrobial and antioxidant activities (Varma et al., 2006).
Amino Acid Biosynthesis Research
In the study of amino acid biosynthesis, this compound plays a role. Mixed rumen micro-organisms, for example, were shown to incorporate components like this compound into amino acids, highlighting its significance in understanding metabolic pathways (Sauer et al., 1975).
Hydrogenation and Catalysis Studies
This compound is used in studies focusing on hydrogenation and catalysis. A particular study investigated the efficient hydrogenation of methyl phenylacetate, which is structurally similar, to yield valuable organic compounds under specific conditions, demonstrating its utility in chemical synthesis (Nomura et al., 2001).
Synthesis and Characterization of Novel Compounds
The chemical's role in synthesizing new compounds with potential biological activities has been explored. Research on the synthesis and characterization of novel N-(α-Bromoacyl)-α-amino esters containing this compound revealed these compounds' cytotoxicity and antibacterial activity, contributing to the development of prodrugs (Yancheva et al., 2015).
Safety and Hazards
Methyl 2-amino-2-phenylacetate is classified as an eye irritant (Category 2), according to Regulation (EC) No 1272/2008 . The hazard statement is H319, which means it causes serious eye irritation . The precautionary statements are P305 + P351 + P338, which advise to rinse cautiously with water for several minutes if it gets in the eyes .
Mechanism of Action
Target of Action
The primary targets of Methyl 2-amino-2-phenylacetate are currently unknown. This compound is a unique chemical provided to early discovery researchers
Biochemical Pathways
It’s worth noting that similar compounds, such as phenylacetic acid, are metabolized by bacteria via phenylacetate . The aromatic ring of phenylacetyl-CoA becomes activated to a ring 1,2-epoxide by a distinct multicomponent oxygenase . This isomerization is followed by hydrolytic ring cleavage and β-oxidation steps, leading to acetyl-CoA and succinyl-CoA .
Pharmacokinetics
It’s known that the compound is a solid and is slightly soluble in water but soluble in most organic solvents such as ethanol and ether . These properties may influence its bioavailability.
Properties
IUPAC Name |
methyl 2-amino-2-phenylacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6,8H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHFLUDRTVIDDOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
19883-41-1 (hydrochloride) | |
Record name | Methyl phenylglycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026682995 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26682-99-5 | |
Record name | Methyl phenylglycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026682995 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | METHYL PHENYLGLYCINATE, DL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1HXR2NAU0Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is Methyl 2-amino-2-phenylacetate utilized in organic synthesis?
A: this compound serves as a key starting material in 1,3-dipolar cycloaddition reactions, enabling the construction of complex heterocyclic compounds like pyrrolidines. [, ] This reaction exploits the nucleophilic character of the amine and the electrophilic nature of the ester carbonyl group to facilitate cyclization with suitable dipolarophiles.
Q2: Can you provide specific examples of reactions involving this compound and the resulting molecular structures?
A2: Certainly! In the provided research articles:
- Example 1: this compound reacted with (E)-ethyl 4-(4-bromo-2-formylphenoxy)but-2-enoate to yield 3-Ethyl 2-methyl 8-bromo-2-phenyl-1,2,3,3a,4,9b-hexahydrochromeno[4,3-b]pyrrole-2,3-dicarboxylate. This reaction highlights the compound's participation in intramolecular cycloaddition reactions. []
- Example 2: Reacting this compound with dimethyl maleate and 2-chloro-4-fluorobenzaldehyde resulted in Trimethyl 5-(2-chloro-4-fluorophenyl)-2-phenylpyrrolidine-2,3,4-tricarboxylate. This example showcases the compound's involvement in 1,3-dipolar cycloadditions leading to substituted pyrrolidines. []
Q3: What structural information about the synthesized compounds is revealed through characterization techniques?
A3: Various techniques are employed to elucidate the structures of the synthesized compounds:
- X-ray crystallography: This technique provides detailed information about the three-dimensional arrangement of atoms in the molecule, including bond lengths, bond angles, and conformations. For instance, X-ray analysis revealed the envelope conformations of the pyrrolidine and 3,4-dihydro-2H-pyran rings in 3-Ethyl 2-methyl 8-bromo-2-phenyl-1,2,3,3a,4,9b-hexahydrochromeno[4,3-b]pyrrole-2,3-dicarboxylate. []
- Spectroscopic methods: Nuclear Magnetic Resonance (NMR) spectroscopy, both 1H-NMR and 13C-NMR, offers insights into the connectivity and environment of hydrogen and carbon atoms within the molecule. Additionally, Mass Spectrometry (MS) provides information about the molecular weight and fragmentation patterns of the synthesized compounds. [, ]
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